Cas no 937-64-4 (4-Chlorophenyl Chlorothionoformate)

• Product Name: 4-Chlorophenyl Chlorothionoformate
• CAS No: 937-64-4
• MF: C₇H₄Cl₂OS
• MW: 207.077058792114
• CID: 83231
• PubChem ID: 87566583
• Update Time: 2025-07-18

4-Chlorophenyl Chlorothionoformate Chemical and Physical Properties

Names and Identifiers

• 4-chlorophenyl chlorothionoformate
• O-(4-Chlorophenyl chlorothioformate)
• O-(4-chlorophenyl) chloromethanethioate
• 4-Chlorophenyl Chlorothioformate
• Chlorothioformic Acid O-(4-Chlorophenyl) Ester
• O-p-Chlorophenyl chlorothioformate
• 4-CHLOROPHENYLCHLOROTHIONOFORMATE
• BQIABQCJXBELMT-UHFFFAOYSA-N
• chloro-thioformic acid (4-chloro-phenyl)ester
• O-(4-chlorophenyl) chloridothiocarbonate
• carbonochloridothioic acid, O-(4-chlorophenyl) ester
• O-(4-Chlorophenyl) chlorothioformate
• O-4
• T71479
• DTXSID00239550
• SCHEMBL1462548
• InChI=1/C7H4Cl2OS/c8-5-1-3-6(4-2-5)10-7(9)11/h1-4
• chloro-thioformic acid(4-chloro-phenyl)ester
• O-4-chlorophenyl carbonochloridothioate
• MFCD00014465
• 4-chlorophenyl chloromethanethioate
• chlorothio-formicacid-O-(4-chlorophenyl)-ester
• THIOFORMIC ACID,CHLORO,(4-CHLOROPHENYL) ESTER
• NS00039592
• EINECS 213-334-9
• AKOS000216110
• FT-0618245
• 937-64-4
• DB-057432
• 4-Chlorophenyl Chlorothionoformate

• MDL： MFCD00014465
• Inchi： 1S/C7H4Cl2OS/c8-5-1-3-6(4-2-5)10-7(9)11/h1-4H
• InChI Key： BQIABQCJXBELMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(=S)Cl
• BRN： 1565729

Computed Properties

• Exact Mass: 205.93600
• Monoisotopic Mass: 205.935991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 4
• Surface Charge: 0
• Topological Polar Surface Area: 41.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.389 g/mL at 25 °C(lit.)
• Boiling Point: 131°C/18mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.6(lit.)
• PSA: 41.32000
• LogP: 3.24250
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Chlorophenyl Chlorothionoformate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 1760 8/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 4-Chlorophenyl Chlorothionoformate

Recent Advances in the Study of 4-Chlorophenyl Chlorothionoformate (CAS: 937-64-4) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Chlorophenyl Chlorothionoformate (CAS: 937-64-4) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its chlorothionoformate functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, material science, and as a reagent in organic synthesis. This research brief aims to provide an updated overview of the latest findings related to 4-Chlorophenyl Chlorothionoformate, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

One of the most notable advancements in the study of 4-Chlorophenyl Chlorothionoformate is its role in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers utilized 4-Chlorophenyl Chlorothionoformate as a building block to synthesize a series of thioester derivatives, which were then evaluated for their antibacterial efficacy. The results indicated that these derivatives could disrupt bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

In addition to its antimicrobial potential, 4-Chlorophenyl Chlorothionoformate has been investigated for its applications in material science. A recent study in ACS Applied Materials & Interfaces highlighted its use as a cross-linking agent in the fabrication of polymer networks with enhanced mechanical properties. The researchers reported that incorporating this compound into polymer matrices improved thermal stability and tensile strength, making it a valuable component for developing advanced materials in biomedical engineering and industrial applications.

Another area of interest is the compound's role in organic synthesis. A 2022 publication in Organic Letters detailed a novel method for the thiocarbonylation of amines using 4-Chlorophenyl Chlorothionoformate as a reagent. This method offers a streamlined approach to synthesizing thioamides, which are important intermediates in pharmaceutical chemistry. The study emphasized the compound's high reactivity and selectivity, which contribute to its efficiency in facilitating complex synthetic transformations.

Despite these promising developments, challenges remain in the large-scale production and application of 4-Chlorophenyl Chlorothionoformate. Issues such as stability under varying environmental conditions and the need for optimized synthetic protocols are areas of ongoing research. Future studies are expected to focus on addressing these limitations while exploring new applications in drug delivery systems and targeted therapies.

In conclusion, 4-Chlorophenyl Chlorothionoformate (CAS: 937-64-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from antimicrobial agents to material science and organic synthesis, underscore its potential as a versatile tool in scientific and industrial settings. As research progresses, further insights into its mechanisms and applications are likely to emerge, paving the way for innovative solutions in healthcare and technology.